Cas no 315232-98-5 (6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 315232-98-5
• MF: C₁₉H₁₅F₃O₄
• MW: 364.315216302872
• CID: 6450644
• PubChem ID: 1315497
• Update Time: 2025-08-02

6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-

• Inchi： 1S/C19H15F3O4/c1-3-11-9-13-15(10-14(11)24-2)26-18(19(20,21)22)17(16(13)23)25-12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key： FFOPBMBIKRZZDL-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OC)=C(CC)C=C2C(=O)C=1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 364.09224344g/mol
• Monoisotopic Mass: 364.09224344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 402.9±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one

6-Ethyl-7-Methoxy-3-Phenoxy-2-(Trifluoromethyl)-4H-Chromen-4-One: A Comprehensive Overview

The compound 6-Ethyl-7-Methoxy-3-Phenoxy-2-(Trifluoromethyl)-4H-Chromen-4-One, identified by the CAS number 315232-98-5, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of this molecule is characterized by its chromenone core, which is substituted with several functional groups that contribute to its unique properties.

The chromenone framework is a fundamental structure in many natural products and synthetic compounds, often exhibiting bioactive properties. In this compound, the chromenone core is further modified with an ethyl group at position 6, a methoxy group at position 7, a phenoxy group at position 3, and a trifluoromethyl group at position 2. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of chromenones in drug discovery, particularly due to their ability to interact with various biological targets. For instance, research has shown that chromenones can exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of electron-donating groups like methoxy and phenoxy in this compound may enhance its ability to scavenge free radicals, making it a potential candidate for antioxidant therapies.

The trifluoromethyl group at position 2 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution may also improve the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. Such properties are highly desirable in drug design, as they can improve bioavailability and efficacy.

In terms of synthesis, the preparation of this compound likely involves multi-step organic reactions. The construction of the chromenone core could be achieved through cyclization reactions involving suitable precursors. The substitution pattern suggests that directed metallation or nucleophilic aromatic substitution techniques might have been employed to introduce the various functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like this one using in silico methods. Molecular docking studies could provide insights into how this compound interacts with potential biological targets, such as enzymes or receptors involved in disease pathways. These studies are essential for guiding further experimental work and optimizing the compound's therapeutic potential.

Moreover, the phenoxy group at position 3 introduces additional complexity to the molecule's structure. Phenoxy groups are known to enhance aromaticity and can act as electron-donating substituents through resonance effects. This feature may contribute to stabilizing certain reactive intermediates during biochemical interactions.

The ethyl group at position 6 adds bulkiness to the molecule, which could influence its stereochemical interactions within biological systems. Such steric effects are critical in determining how well a compound fits into enzyme active sites or receptor pockets.

In conclusion, 6-Ethyl-7-Methoxy-3-Phenoxy-2-(Trifluoromethyl)-4H-Chromen-4-One represents a promising lead compound for further exploration in drug discovery and development. Its unique structural features and potential bioactive properties make it an interesting subject for both experimental and computational studies. As research continues to uncover new applications for chromenones, this compound may find its way into novel therapeutic agents targeting various diseases.